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Compound of Interest

Compound Name: Fmoc-Leu-OL

Cat. No.: B1632379 Get Quote

Fmoc-Leu-OL (Nα-Fmoc-L-leucinol) is a highly specialized amino alcohol widely utilized in

drug development and solid-phase peptide synthesis (SPPS)[1]. Its primary application is the

synthesis of C-terminal peptide alcohols, a motif critical in the development of enzyme

inhibitors and somatostatin analogs[2].

While Fmoc-Leu-OL exhibits a relatively stable chemical profile, improper handling can lead to

significant workflow contamination, respiratory irritation, and percutaneous absorption. This

guide outlines the evidence-based safety parameters, optimal personal protective equipment

(PPE), and procedural step-by-step methodologies required to handle Fmoc-Leu-OL safely

and effectively in a laboratory environment.

Chemical Identity and Hazard Profile
Before incorporating Fmoc-Leu-OL into any synthetic workflow, operators must understand its

physical properties and localized hazards[3]. The following table summarizes the quantitative

data and regulatory classifications associated with the reagent.
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Property / Parameter Specification

Chemical Name
Nα-Fmoc-L-leucinol; (S)-2-(Fmoc-amino)-4-

methyl-1-pentanol

CAS Number 139551-83-0

Molecular Formula C21H25NO3

Molecular Weight 339.43 g/mol

Appearance White to off-white solid/powder

Solubility
N,N-Dimethylformamide (DMF),

Dichloromethane (DCM)

GHS Hazard Classification
H302: Harmful if swallowed[3]. Potential

respiratory/skin irritant[4].

Recommended Storage
2-8°C, tightly sealed, protected from moisture

and heat[3].

Evidence-Based PPE Strategy
Selecting Personal Protective Equipment (PPE) is not merely a compliance checklist; it is an

active defense system designed around the physical states and reactivity of Fmoc-Leu-OL.

Respiratory Protection:

Requirement: NIOSH-approved N95 or P100 particulate respirator.

Operational Causality: As a fine powder, Fmoc-Leu-OL is prone to aerosolization during

weighing and transfer. Inhalation causes acute respiratory tract irritation[4]. Respirators

actively filter out suspended crystalline microparticles.

Hand Protection:

Requirement: Minimum 0.11 mm thickness Nitrile gloves for solid handling; Butyl rubber or

heavy-duty Nitrile for solubilization.
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Operational Causality: The compound can be absorbed directly through the skin[4].

Furthermore, because SPPS requires dissolving the reagent in highly penetrative organic

solvents like DMF or DCM, standard thin nitrile gloves will degrade rapidly upon solvent

contact. Upgraded solvent-resistant gloves guarantee the barrier integrity during the

dissolution phase.

Eye Protection:

Requirement: Chemical splash goggles (ANSI Z87.1 approved).

Operational Causality: Airborne dust during dry transfer or micro-splashes during the

solvent addition phase can cause mechanical and chemical damage to the cornea. Safety

glasses with side shields are insufficient during liquid transfers.

Body Protection:

Requirement: Standard laboratory coat (flame-resistant if handling flammable co-solvents)

and closed-toe, non-porous footwear[3].
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Fmoc-Leu-OL Operation
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Figure 1: Operational workflow and risk mitigation for handling Fmoc-Leu-OL.

Step-by-Step Operational Methodology
Every step in handling Fmoc-Leu-OL must serve as a self-validating system to ensure worker

safety and the chemical integrity of the peptide synthesis.

Phase 1: Workspace Preparation & Pre-Weighing

Environment Check: Ensure the analytical balance is housed within a calibrated draft shield

or a specifically designated powder-handling fume hood. Verify the hood's face velocity is

functioning appropriately.

Static Elimination: Fine amino acid powders hold static charge, causing them to repel from

spatulas and aerosolize. Validation step: Ground the weighing spatula. If the powder visibly
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"jumps" upon approach, deploy an anti-static ionizer bar over the balance to neutralize the

workspace.

Phase 2: Dispensing

Transfer: Using the grounded spatula, transfer the required molar equivalent of Fmoc-Leu-
OL from the bulk container to the weigh boat.

Sealing: Immediately reseal the bulk container to prevent ambient moisture absorption,

which degrades coupling efficiency in SPPS.

Phase 3: Solubilization (Coupling Prep)

Transfer to Fume Hood: Move the sealed weigh boat to a primary chemical fume hood.

Solvent Addition: Slowly add the required volume of peptide-grade DMF or DCM to the

vessel[3].

Visual Validation Check: Gently swirl the mixture. Self-validation: A complete, clear, and

colorless solution confirms that the reagent is fully solubilized and free of moisture-induced

oligomer aggregates. If the solution remains cloudy, sonicate for 30 seconds. Do not proceed

with peptide coupling if turbidity persists.

Spill Response and Waste Disposal Plan
In the event of accidental release, containment strategies vary strictly based on whether the

reagent is in a solid or liquid state[4].

Solid Powder Spills:

Do not dry-sweep, as this forces particulates into the air[3].

Lightly moisten the spill area with a compatible solvent (e.g., water or a mild alcohol) to bind

the dust.

Carefully sweep the damp material using non-sparking tools and place it into a designated,

sealed hazardous waste container.
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Liquid Solution Spills (e.g., in DMF/DCM):

Evacuate personnel immediately from the immediate area to avoid solvent vapor

inhalation[3].

Deploy an inert chemical absorbent, such as vermiculite, sand, or diatomaceous earth, over

the spill.

Shovel the absorbed mass into a secure chemical waste bin.

Disposal: Never flush Fmoc-Leu-OL or its dissolved solutions down standard laboratory

drains[3]. All waste must be classified as hazardous chemical waste and disposed of via

licensed environmental control facilities in accordance with local and federal regulations[4].
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Figure 2: Emergency spill response and waste disposal decision matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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